(4-Cyclopropylthiophen-2-yl)methanol
Overview
Description
Scientific Research Applications
Energy-Saving Hydrogen Production
(Methanol Oxidation Reaction Coupled with Hydrogen Evolution Reaction): Methanol oxidation reaction (MOR) coupled with the hydrogen evolution reaction (HER) offers a promising approach for energy-saving hydrogen production. Here’s how it works:
Solar-Powered Hydrogen Production: The combined MOR/HER configuration can be powered by a solar cell with an output voltage of 1.5 V. This novel strategy holds excellent prospects for zero-carbon-emission energy generation .
Nanotechnology in Methanotrophic Methanol Production
(CuFe2O4 Nanoparticle-Based Encapsulation): Nanotechnology plays a vital role in enhancing methanol production by methanotrophs. Recent advances include:
- CuFe2O4 Nanoparticles : Encapsulation of methanotrophs with CuFe2O4 nanoparticles boosts residual efficiency by 62.5-fold. This breakthrough opens up new avenues for nanotechnology applications in methanotrophic methanol production .
On-Board Hydrogen Production via Methanol Steam Reforming
(Ni2P Catalyst for Methanol Steam Reforming): Methanol steam reforming (MSR) is a technology for on-board hydrogen production. Key points:
Ni2P Catalyst: Researchers are exploring Ni2P catalysts for MSR due to their improved stability and selectivity. These catalysts hold promise for fuel cell applications .
Safety and Hazards
properties
IUPAC Name |
(4-cyclopropylthiophen-2-yl)methanol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10OS/c9-4-8-3-7(5-10-8)6-1-2-6/h3,5-6,9H,1-2,4H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CJMOWRNLHZDUFF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CSC(=C2)CO |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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